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Compound of Interest

Compound Name: Anti-inflammatory agent 49

Cat. No.: B12396819 Get Quote

Introduction

These application notes provide a detailed protocol for the preparation and handling of a stock

solution for the well-characterized anti-inflammatory agent, BAY 11-7082. Due to the limited

public information available for a compound designated solely as "Anti-inflammatory agent
49," this document utilizes BAY 11-7082 as a representative and thoroughly studied compound

for the purpose of demonstrating proper stock solution preparation and outlining its mechanism

of action. BAY 11-7082 is a potent inhibitor of the NF-κB signaling pathway, a critical regulator

of inflammatory responses.[1][2]

Mechanism of Action
BAY 11-7082 acts as a selective and irreversible inhibitor of the phosphorylation of IκBα

(inhibitor of kappa B alpha).[2][3] In unstimulated cells, NF-κB is held inactive in the cytoplasm

by its association with IκB proteins.[2][4] Upon stimulation by pro-inflammatory signals, the IκB

kinase (IKK) complex phosphorylates IκBα, leading to its ubiquitination and subsequent

degradation by the proteasome.[2] This process liberates NF-κB, allowing it to translocate to

the nucleus and activate the transcription of pro-inflammatory genes.[2] By preventing IκBα

phosphorylation, BAY 11-7082 effectively traps NF-κB in the cytoplasm, thereby inhibiting its

function as a transcription factor.[1][2] Additionally, BAY 11-7082 has been shown to directly

inhibit the NLRP3 inflammasome.[1]
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For reproducible experimental results, it is crucial to start with accurately prepared and

characterized reagents. The table below summarizes the key quantitative data for BAY 11-

7082.

Property Value Reference

Chemical Name
3-[(4-methylphenyl)sulfonyl]-

(2E)-propenenitrile
[5]

Synonym BAY 11-7821 [6][7]

CAS Number 19542-67-7 [1][5]

Molecular Formula C₁₀H₉NO₂S [1][3][5]

Molecular Weight 207.25 g/mol [1]

Purity ≥95% [1]

Appearance Crystalline solid [5][8]

Solubility
- DMSO: ≥ 25 mg/mL -

Ethanol: ~15 mg/mL
[1][3]

Storage (Solid) -20°C, stable for ≥ 4 years [5][9]

Storage (Solution)
-20°C, stable for at least 3

months
[1][3]

Working Concentration 1-10 µM for cell culture assays [1]

Experimental Protocols
Preparation of a 20 mM Stock Solution of BAY 11-7082 in
DMSO
This protocol describes the preparation of a 20 mM stock solution of BAY 11-7082, a common

concentration for laboratory use.

Materials:

BAY 11-7082 powder
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Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Allow the vial of BAY 11-7082 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Carefully weigh out 5 mg of BAY 11-7082 powder and transfer it to a sterile

microcentrifuge tube.

Solvent Addition: Based on the molecular weight (207.25 g/mol ), add 1.2 mL of anhydrous

DMSO to the microcentrifuge tube containing the 5 mg of BAY 11-7082. This will yield a final

concentration of 20 mM.[3][10]

Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming may be applied if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge

tubes.[3][10]

Storage: Store the aliquots at -20°C. The reconstituted product is stable for at least 3 months

under these conditions.[1][3]

Note on Aqueous Solutions: BAY 11-7082 is sparingly soluble in aqueous buffers. To prepare

working solutions in cell culture media, it is recommended to first dissolve the compound in

DMSO and then dilute this stock solution with the aqueous buffer of choice. Aqueous solutions

should not be stored for more than one day.[5][8]
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Visualizations
Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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